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Compound of Interest

Compound Name: 4-Aminonicotinic acid

CAS No.: 7418-65-7

Cat. No.: B162810

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 4-
Aminonicotinic acid (IUPAC name: 4-aminopyridine-3-carboxylic acid), a key intermediate in

pharmaceutical and chemical research. This document details the expected Nuclear Magnetic

Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, along with detailed

experimental protocols for acquiring such spectra.

Chemical Structure and Properties
Chemical Formula: C₆H₆N₂O₂

Molecular Weight: 138.12 g/mol [1]

CAS Number: 7418-65-7[1]

Appearance: White to light yellow or faint brown powder/crystals[1]

Melting Point: 307-312 °C[1]
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Spectroscopic Data
The following sections present the expected spectroscopic data for 4-Aminonicotinic acid,

summarized in clear, tabular formats for ease of reference and comparison.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful technique for elucidating the structure of organic molecules.

For 4-Aminonicotinic acid, both ¹H and ¹³C NMR are essential for confirming the arrangement

of protons and carbon atoms.

¹H NMR (Proton NMR) Data (Predicted)

Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~8.5 Doublet 1H H-2

~8.2 Doublet 1H H-6

~6.8 Doublet 1H H-5

~6.5 Broad Singlet 2H -NH₂

~11-13 Broad Singlet 1H -COOH

Note: Predicted values are based on the analysis of similar pyridine-based compounds. Actual

chemical shifts can vary depending on the solvent and concentration.

¹³C NMR (Carbon-13) NMR Data

The following predicted data was obtained for a sample in D₂O at 900 MHz.
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Chemical Shift (δ) ppm Assignment

169.51 C=O (Carboxylic Acid)

155.15 C-4

152.09 C-2

140.04 C-6

132.04 C-3

108.77 C-5

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule based on their

characteristic vibrational frequencies.

FT-IR Peak Table

Wavenumber (cm⁻¹) Intensity Assignment

3500-3300 Strong, Broad N-H stretching (Amino group)

3300-2500 Strong, Very Broad
O-H stretching (Carboxylic

acid)

~1700-1680 Strong
C=O stretching (Carboxylic

acid)

~1640-1600 Medium N-H bending (Amino group)

~1600, ~1470 Medium-Strong
C=C and C=N stretching

(Pyridine ring)

~1300-1200 Medium
C-N stretching (Aromatic

amine)

~900-675 Medium-Strong C-H bending (Aromatic ring)

Mass Spectrometry (MS)
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Mass spectrometry provides information about the mass-to-charge ratio of a molecule and its

fragments, which helps in determining the molecular weight and elucidating the structure.

GC-MS Fragmentation Data

m/z Ratio Relative Intensity Assignment

138 Moderate [M]⁺ (Molecular Ion)

121 Moderate [M-OH]⁺

93 High [M-COOH]⁺

66 Moderate [C₄H₄N]⁺

Experimental Protocols
This section outlines the detailed methodologies for acquiring the spectroscopic data presented

above.

NMR Spectroscopy Protocol
Sample Preparation:

Weigh approximately 5-10 mg of 4-Aminonicotinic acid.

Dissolve the sample in a suitable deuterated solvent (e.g., DMSO-d₆, D₂O) in a clean, dry

NMR tube to a final volume of approximately 0.6-0.7 mL.

Add a small amount of a reference standard, such as tetramethylsilane (TMS), if not already

present in the solvent.

Cap the NMR tube and gently invert several times to ensure a homogenous solution.

¹H and ¹³C NMR Acquisition:

Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for

better resolution.
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¹H NMR Parameters:

Pulse Program: Standard single-pulse sequence.

Spectral Width: Typically 0-15 ppm.

Number of Scans: 16-64 scans, depending on the sample concentration.

Relaxation Delay: 1-2 seconds.

¹³C NMR Parameters:

Pulse Program: Proton-decoupled single-pulse sequence.

Spectral Width: Typically 0-200 ppm.

Number of Scans: 1024 or more scans are often required due to the low natural

abundance of ¹³C.

Relaxation Delay: 2-5 seconds.

IR Spectroscopy Protocol
Sample Preparation (KBr Pellet Method):

Grind a small amount (1-2 mg) of 4-Aminonicotinic acid with approximately 100-200 mg of

dry potassium bromide (KBr) powder using an agate mortar and pestle until a fine,

homogeneous powder is obtained.

Transfer a portion of the mixture to a pellet press.

Apply pressure (typically several tons) to form a thin, transparent or translucent pellet.

FT-IR Acquisition:

Spectrometer: A Fourier Transform Infrared (FTIR) spectrometer.

Parameters:
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Spectral Range: 4000-400 cm⁻¹.

Resolution: 4 cm⁻¹.

Number of Scans: 16-32 scans.

Background: A background spectrum of the empty sample compartment or a pure KBr

pellet should be collected and subtracted from the sample spectrum.

Mass Spectrometry Protocol
Sample Preparation (for GC-MS):

Prepare a dilute solution of 4-Aminonicotinic acid in a volatile organic solvent (e.g.,

methanol, dichloromethane). The concentration should be in the range of 10-100 µg/mL.

For compounds with low volatility, derivatization (e.g., silylation) may be necessary to

increase volatility and thermal stability.

GC-MS Acquisition:

Gas Chromatograph (GC) Conditions:

Injection Volume: 1 µL.

Injector Temperature: 250-280 °C.

Carrier Gas: Helium at a constant flow rate.

Oven Temperature Program: Start at a lower temperature (e.g., 50-100 °C), hold for a few

minutes, and then ramp up to a higher temperature (e.g., 250-300 °C) to ensure elution of

the compound.

Mass Spectrometer (MS) Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: Scan from m/z 35 to 500.
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Ion Source Temperature: 200-230 °C.

Workflow and Logical Relationships
The following diagrams illustrate the logical workflow for the spectroscopic analysis of 4-
Aminonicotinic acid.
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Click to download full resolution via product page

Caption: Workflow for the spectroscopic analysis of 4-Aminonicotinic acid.
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Caption: Logical relationships in the spectroscopic identification of 4-Aminonicotinic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Spectroscopic Profile of 4-Aminonicotinic Acid: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b162810/docs#spectroscopic-profile-of-4-
aminonicotinic-acid-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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